Cas no 73443-85-3 (4-Bromobenzo[d]thiazol-2(3H)-one)

• Product Name: 4-Bromobenzo[d]thiazol-2(3H)-one
• CAS No: 73443-85-3
• MF: C₇H₄BrNOS
• MW: 230.08175945282
• CID: 552307
• PubChem ID: 15142003
• Update Time: 2025-06-20

4-Bromobenzo[d]thiazol-2(3H)-one Chemical and Physical Properties

Names and Identifiers

• 4-Bromobenzo[d]thiazol-2(3H)-one
• 2(3H)-Benzothiazolone,4-bromo-
• 4-BROMO-3H-BENZOTHIAZOL-2-ONE
• 2-benzothiazolol, 4-bromo-
• 4-Bromo-1,3-benzothiazol-2(3H)-one
• 4-Bromo-1,3-benzothiazol-2-ol
• 4-bromo-2(3H)-benzothiazolone
• LogP
• 4-bromo-2,3-dihydro-1,3-benzothiazol-2-one
• 4-bromo-3H-1,3-benzothiazol-2-one
• AKOS015961904
• E88078
• 4-bromo-3H-1,3-benzothiazol-2-one;4-Bromobenzo[d]thiazol-2(3H)-one
• 73443-85-3
• JOFGIHYTADMYMX-UHFFFAOYSA-N
• SCHEMBL1622001
• 4-Bromobenzo[d]thiazol-2(3H)-one (as hydrate)
• DTXSID20568970
• A837834
• FT-0647633
• DA-03202

• MDL： MFCD07783780
• Inchi： 1S/C7H4BrNOS/c8-4-2-1-3-5-6(4)9-7(10)11-5/h1-3H,(H,9,10)
• InChI Key： JOFGIHYTADMYMX-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2=C1NC(=O)S2

Computed Properties

• Exact Mass: 228.91970g/mol
• Monoisotopic Mass: 228.91970g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• Density: 1.815
• Refractive Index: 1.691

4-Bromobenzo[d]thiazol-2(3H)-one Security Information

• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on 4-Bromobenzo[d]thiazol-2(3H)-one

Professional Introduction to 4-Bromobenzo[d]thiazol-2(3H)-one (CAS No. 73443-85-3)

4-Bromobenzo[d]thiazol-2(3H)-one is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its versatile structural properties and potential biological activities. With the CAS number 73443-85-3, this compound represents a promising scaffold for the development of novel therapeutic agents. Its molecular structure, featuring a bromine substituent on a benzo[d]thiazole ring system, makes it an attractive candidate for further exploration in drug discovery.

The benzo[d]thiazole core is a well-known pharmacophore in medicinal chemistry, contributing to the biological activity of numerous drugs used in treating various diseases. The presence of a bromine atom at the 4-position enhances its reactivity, allowing for further functionalization and derivatization. This reactivity has been exploited in synthetic chemistry to develop libraries of compounds for high-throughput screening (HTS) and other drug discovery initiatives.

In recent years, there has been a surge in research focused on developing small molecule inhibitors targeting specific biological pathways. 4-Bromobenzo[d]thiazol-2(3H)-one has been investigated for its potential as an inhibitor of enzymes involved in cancer progression, inflammation, and infectious diseases. Studies have shown that derivatives of this compound can modulate the activity of kinases and other enzymes critical for cellular signaling pathways.

One of the most compelling aspects of 4-Bromobenzo[d]thiazol-2(3H)-one is its ability to serve as a precursor for more complex molecules. Researchers have utilized this compound to synthesize novel analogs with enhanced binding affinity and selectivity. For instance, modifications at the 2-position of the thiazole ring have been found to significantly improve the potency of kinase inhibitors. These findings highlight the compound's potential as a building block in medicinal chemistry.

The synthesis of 4-Bromobenzo[d]thiazol-2(3H)-one typically involves multi-step organic reactions, starting from readily available precursors such as bromobenzoyl chloride and thioanisole. The bromine atom introduced at the 4-position allows for further functionalization via cross-coupling reactions, including Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions enable the introduction of diverse substituents, expanding the chemical space available for drug discovery.

The pharmacological profile of 4-Bromobenzo[d]thiazol-2(3H)-one has been extensively studied in vitro and in vivo. Preclinical data suggest that this compound exhibits inhibitory activity against several targets relevant to human health. For example, it has shown promise in inhibiting Janus kinases (JAKs), which are implicated in autoimmune diseases and cancer. Additionally, derivatives of this compound have demonstrated antiviral and anti-inflammatory properties.

The structural flexibility of the benzo[d]thiazole ring system allows for fine-tuning of physicochemical properties such as solubility, permeability, and metabolic stability. These properties are crucial for the development of orally bioavailable drugs. By optimizing the structure of 4-Bromobenzo[d]thiazol-2(3H)-one, researchers aim to enhance its pharmacokinetic profile while maintaining or improving its biological activity.

In conclusion, 4-Bromobenzo[d]thiazol-2(3H)-one (CAS No. 73443-85-3) is a versatile heterocyclic compound with significant potential in pharmaceutical research. Its unique structural features and reactivity make it an excellent scaffold for developing novel therapeutic agents. Ongoing studies continue to uncover new applications for this compound, reinforcing its importance in drug discovery efforts aimed at addressing unmet medical needs.